Cas no 68767-29-3 (Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester
• CAS No: 68767-29-3
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 392602
• PubChem ID: 12799528
• Update Time: 2025-08-05

Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester
• ethyl 2-[4-(chloromethyl)phenyl]acetate
• 4-(Chloromethyl)benzeneacetic acid ethyl ester
• SCHEMBL8149524
• Ethyl2-(4-(chloromethyl)phenyl)acetate
• 68767-29-3
• MZQXTMGJTYTKJN-UHFFFAOYSA-N
• Ethyl [4-(chloromethyl)phenyl]acetate
• ethyl p-chloromethylphenylacetate
• DTXSID70510186
• F78965
• Ethyl 2-(4-(chloromethyl)phenyl)acetate

• Inchi： 1S/C11H13ClO2/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： MZQXTMGJTYTKJN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester

Benzeneacetic Acid, 4-(Chloromethyl)-, Ethyl Ester: A Comprehensive Overview

Benzeneacetic acid, 4-(chloromethyl)-, ethyl ester, also known by its CAS number 68767-29-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzeneacetic acid, featuring a chloromethyl group at the para position and an ethyl ester functional group. Its structure makes it highly valuable in synthetic chemistry, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have further highlighted its potential as a key intermediate in complex molecule constructions.

The synthesis of benzeneacetic acid, 4-(chloromethyl)-, ethyl ester typically involves multi-step processes that emphasize precision and control over stereochemistry. Researchers have recently explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high yields. For instance, catalytic cross-coupling reactions have been employed to construct the chloromethyl group efficiently. These methods not only enhance the sustainability of the synthesis but also pave the way for large-scale production in industries.

In terms of applications, benzeneacetic acid, 4-(chloromethyl)-, ethyl ester has been extensively used as an intermediate in drug discovery programs. Its unique structure allows for the incorporation of bioactive moieties into larger molecules. For example, recent studies have demonstrated its utility in the synthesis of kinase inhibitors and other therapeutic agents targeting various diseases. The compound's ability to undergo nucleophilic substitution reactions has made it particularly valuable in constructing complex ring systems and heterocycles.

The chemical properties of benzeneacetic acid, 4-(chloromethyl)-, ethyl ester are well-documented. It is stable under normal storage conditions but requires careful handling during reactions to avoid unwanted side reactions. The presence of the ethyl ester group facilitates solubility in organic solvents, making it easier to manipulate in laboratory settings. Additionally, its reactivity towards nucleophiles has been exploited in numerous coupling reactions, further underscoring its importance in modern organic synthesis.

From an environmental standpoint, researchers have increasingly focused on the ecological footprint of benzeneacetic acid, 4-(chloromethyl)-, ethyl ester. Studies have shown that its degradation products are non-toxic under standard conditions; however, proper disposal protocols are recommended to minimize any potential impact on ecosystems. This aligns with global efforts to promote sustainable chemical practices across industries.

In conclusion, benzeneacetic acid, 4-(chloromethyl)-, ethyl ester (CAS No: 68767-29-3) stands out as a critical intermediate in organic synthesis. Its versatility and reactivity make it indispensable in the development of advanced materials and pharmaceuticals. As research continues to uncover new synthetic pathways and applications for this compound, its role in driving innovation across various sectors is expected to grow significantly.